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Compound of Interest

Compound Name: 10-Propionylphenothiazine

Cat. No.: B015418

An In-depth Technical Guide to 10-
Propionylphenothiazine
Abstract

10-Propionylphenothiazine, a derivative of the phenothiazine heterocyclic system, represents
a significant scaffold in medicinal chemistry. Phenothiazines are a well-established class of
compounds known for a wide range of biological activities, primarily as antipsychotic agents
that antagonize dopamine receptors.[1][2] The addition of a propionyl group at the N-10
position of the phenothiazine core modifies its physicochemical properties and pharmacological
profile, leading to a diverse array of potential applications. This guide provides a
comprehensive technical overview of 10-Propionylphenothiazine, covering its chemical
structure, physicochemical properties, synthesis and purification, detailed spectral analysis,
pharmacological context, and essential safety protocols. This document is intended for
researchers, chemists, and drug development professionals engaged in the study and
application of heterocyclic compounds.

Chemical Identity and Physicochemical Properties

10-Propionylphenothiazine, with the chemical name 1-(10H-Phenothiazin-10-yl)propan-1-
one, is a solid, white to off-white compound.[3] The core structure consists of a tricyclic
phenothiazine nucleus, where the nitrogen atom at position 10 is acylated with a propionyl
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group. This structural modification is crucial as it influences the molecule's steric and electronic
properties, thereby affecting its interaction with biological targets.

1.1. Chemical Structure

Molecular Formula: CisH13NOS

Molecular Weight: 255.33 g/mol [3]

CAS Number: 6622-75-9[3]

IUPAC Name: 1-(10H-phenothiazin-10-yl)propan-1-one
1.2. Physicochemical Data

The physicochemical properties of a compound are critical for its handling, formulation, and
biological activity. The data for 10-Propionylphenothiazine is summarized below.

Property Value Source

Melting Point 91-92 °C ChemicalBook[3]
Boiling Point (Predicted) 476.9+15.0 °C ChemicalBook][3]
Density (Predicted) 1.249 + 0.06 g/cm?3 ChemicalBook][3]
pKa (Predicted) -3.91+£0.20 ChemicalBook][3]
XLogP3 4.3 PubChem[4]

Soluble in Acetone,

Solubility Chloroform, DMSO, Ethyl ChemicalBook][3]
Acetate
Appearance White to Off-White Solid ChemicalBook][3]

Synthesis and Purification Workflow

The synthesis of 10-Propionylphenothiazine is typically achieved through the N-acylation of
the phenothiazine core. This reaction is a standard procedure in organic synthesis, but
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optimization is key to achieving high yield and purity.
2.1. Synthetic Rationale and Strategy

The most direct route involves the reaction of phenothiazine with an acylating agent, such as
propionyl chloride or propionic anhydride, in the presence of a base. The base serves to
deprotonate the secondary amine of the phenothiazine, forming a more nucleophilic
phenothiazinate anion that readily attacks the electrophilic carbonyl carbon of the acylating
agent. The choice of solvent and base is critical to prevent side reactions and facilitate product
isolation.

Below is a generalized workflow for the synthesis and subsequent purification of 10-
Propionylphenothiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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